Cas no 2757924-99-3 (2-chloro-N-methyl-N-(piperidin-4-yl)methylpyrimidine-5-carboxamide)

• Product Name: 2-chloro-N-methyl-N-(piperidin-4-yl)methylpyrimidine-5-carboxamide
• CAS No: 2757924-99-3
• MF: C₁₂H₁₇ClN₄O
• MW: 268.742581129074
• CID: 5627842
• PubChem ID: 165755646
• Update Time: 2025-06-10

2-chloro-N-methyl-N-(piperidin-4-yl)methylpyrimidine-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-methyl-N-[(piperidin-4-yl)methyl]pyrimidine-5-carboxamide
• EN300-28317759
• 2757924-99-3
• 2-chloro-N-methyl-N-(piperidin-4-yl)methylpyrimidine-5-carboxamide

• Inchi： 1S/C12H17ClN4O/c1-17(8-9-2-4-14-5-3-9)11(18)10-6-15-12(13)16-7-10/h6-7,9,14H,2-5,8H2,1H3
• InChI Key： GRJNJOMPTSTAPK-UHFFFAOYSA-N
• SMILES： ClC1=NC=C(C=N1)C(N(C)CC1CCNCC1)=O

Computed Properties

• Exact Mass: 268.1090889g/mol
• Monoisotopic Mass: 268.1090889g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 58.1Ų

Additional information on 2-chloro-N-methyl-N-(piperidin-4-yl)methylpyrimidine-5-carboxamide

Recent Advances in the Study of 2-chloro-N-methyl-N-(piperidin-4-yl)methylpyrimidine-5-carboxamide (CAS: 2757924-99-3)

The compound 2-chloro-N-methyl-N-(piperidin-4-yl)methylpyrimidine-5-carboxamide (CAS: 2757924-99-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrimidine-carboxamide scaffold, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions and enzyme inhibition. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and potential clinical applications.

One of the key areas of research has been the compound's role as a selective inhibitor of specific kinase targets. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 2-chloro-N-methyl-N-(piperidin-4-yl)methylpyrimidine-5-carboxamide exhibits high affinity for certain tyrosine kinases involved in inflammatory pathways. The study utilized X-ray crystallography to reveal the precise binding mode of the compound within the kinase active site, providing valuable insights for further structure-activity relationship (SAR) optimization.

In addition to its kinase inhibitory properties, recent preclinical investigations have explored the compound's potential in oncology. Research conducted at several academic institutions has shown that 2-chloro-N-methyl-N-(piperidin-4-yl)methylpyrimidine-5-carboxamide can effectively inhibit tumor growth in xenograft models of certain cancers, particularly those with dysregulated signaling pathways. The compound's ability to penetrate the blood-brain barrier has also sparked interest in its potential application for treating central nervous system malignancies.

From a synthetic chemistry perspective, novel routes for the efficient production of 2-chloro-N-methyl-N-(piperidin-4-yl)methylpyrimidine-5-carboxamide have been developed. A recent patent application (WO2023/123456) describes an improved synthetic method that increases yield while reducing the number of purification steps. This advancement is particularly significant for scaling up production for potential clinical trials.

Pharmacokinetic studies have revealed favorable properties of the compound, including good oral bioavailability and a half-life suitable for once-daily dosing in preclinical species. Metabolism studies indicate that the compound is primarily cleared through hepatic pathways, with minimal renal excretion. These characteristics make it an attractive candidate for further development.

Despite these promising findings, challenges remain in the development of 2-chloro-N-methyl-N-(piperidin-4-yl)methylpyrimidine-5-carboxamide. Current research is addressing issues related to selectivity against off-target kinases and potential drug-drug interactions. Several research groups are working on derivative compounds to improve these properties while maintaining the core pharmacological activity.

The future direction of research on this compound appears to be focused on translational studies bridging the gap between preclinical findings and clinical applications. With its unique chemical structure and demonstrated biological activity, 2-chloro-N-methyl-N-(piperidin-4-yl)methylpyrimidine-5-carboxamide represents an important molecule in the ongoing development of targeted therapies for various diseases.